Cas no 1465360-94-4 (N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide)

• Product Name: N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide
• CAS No: 1465360-94-4
• MF: C₁₆H₁₇F₃N₂O₂
• MW: 326.313594579697
• CID: 5455757
• PubChem ID: 84589672
• Update Time: 2025-08-05

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 1465360-94-4
• AKOS016974765
• Z1498400000
• EN300-26685958
• N-(4-CYANOOXAN-4-YL)-4-(3,3,3-TRIFLUOROPROPYL)BENZAMIDE
• N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide

• Inchi： 1S/C16H17F3N2O2/c17-16(18,19)6-5-12-1-3-13(4-2-12)14(22)21-15(11-20)7-9-23-10-8-15/h1-4H,5-10H2,(H,21,22)
• InChI Key： UHZZOAGTRPJPEE-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCOCC1)(=O)C1=CC=C(CCC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 326.12421228g/mol
• Monoisotopic Mass: 326.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.1±45.0 °C(Predicted)
• pka: 11.30±0.20(Predicted)

Additional information on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide: A Comprehensive Overview

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide, also known by its CAS number 1465360-94-4, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential uses. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide comprises several key functional groups that contribute to its reactivity and versatility. The benzamide moiety serves as a central framework, while the tetrahydro-2H-pyran ring introduces a cyclic ether structure with a cyan group attached at the 4-position. Additionally, the 3,3,3-trifluoropropyl group adds a fluorinated alkyl chain to the molecule. These structural elements collectively enhance the compound's stability, solubility, and reactivity in various chemical environments.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Researchers have explored alternative synthetic pathways that involve catalytic cross-coupling reactions and asymmetric synthesis techniques. For instance, a study published in Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to construct the benzamide core efficiently. This approach not only simplifies the synthesis process but also enhances the scalability of the compound for industrial applications.

In terms of applications, N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide has shown promise in drug discovery programs targeting various therapeutic areas. Its fluorinated alkyl chain confers lipophilic properties, making it an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles. Recent research has highlighted its potential as a lead compound for developing inhibitors of kinases and other enzyme targets involved in cancer and inflammatory diseases.

Beyond pharmacological applications, this compound has also found utility in materials science. Its rigid structure and functional groups make it suitable for use as a building block in polymer synthesis and as a precursor for advanced materials such as liquid crystals and optoelectronic devices. A study published in Advanced Materials reported the use of this compound as a monomer for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength.

The integration of computational chemistry tools has further expanded our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and interaction with biological targets. These computational studies have been instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(3,3,3-trifluoropropyl)benzamide (CAS No: 1465360-94-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new aspects of its chemistry and biology